Cas no 1565101-94-1 (5-amino-3-bromo-1-(2,3-dihydroxypropyl)-4-methyl-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-3-bromo-1-(2,3-dihydroxypropyl)-4-methyl-1,2-dihydropyridin-2-one
• CAS No: 1565101-94-1
• MF: C₉H₁₃BrN₂O₃
• MW: 277.115121603012
• CID: 6329233
• PubChem ID: 104505895
• Update Time: 2025-06-14

5-amino-3-bromo-1-(2,3-dihydroxypropyl)-4-methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-3-bromo-1-(2,3-dihydroxypropyl)-4-methyl-1,2-dihydropyridin-2-one
• 1565101-94-1
• EN300-1107185

• Inchi： 1S/C9H13BrN2O3/c1-5-7(11)3-12(2-6(14)4-13)9(15)8(5)10/h3,6,13-14H,2,4,11H2,1H3
• InChI Key： BMBUNONHUIBSIE-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C(=CN(C1=O)CC(CO)O)N

Computed Properties

• Exact Mass: 276.01095g/mol
• Monoisotopic Mass: 276.01095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 86.8Ų

Additional information on 5-amino-3-bromo-1-(2,3-dihydroxypropyl)-4-methyl-1,2-dihydropyridin-2-one

Comprehensive Overview of 5-amino-3-bromo-1-(2,3-dihydroxypropyl)-4-methyl-1,2-dihydropyridin-2-one (CAS No. 1565101-94-1)

The compound 5-amino-3-bromo-1-(2,3-dihydroxypropyl)-4-methyl-1,2-dihydropyridin-2-one (CAS No. 1565101-94-1) is a specialized heterocyclic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a brominated pyridinone core and a dihydroxypropyl side chain, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting enzyme inhibition and modulating cellular pathways.

In recent years, the demand for customized heterocyclic compounds like 5-amino-3-bromo-1-(2,3-dihydroxypropyl)-4-methyl-1,2-dihydropyridin-2-one has surged, driven by advancements in precision medicine and small-molecule therapeutics. This compound's bromine substituent enhances its reactivity, enabling selective modifications for tailored applications. Its dihydroxypropyl moiety also improves solubility, a critical factor in drug formulation.

One of the most searched questions in the field is: "What are the synthetic routes for 5-amino-3-bromo-1-(2,3-dihydroxypropyl)-4-methyl-1,2-dihydropyridin-2-one?" The synthesis typically involves multi-step organic reactions, including bromination and nucleophilic substitution, to achieve high purity and yield. Researchers often optimize conditions to minimize byproducts, ensuring the compound's suitability for downstream applications.

The compound's relevance extends to cancer research, where pyridinone derivatives are explored for their kinase inhibitory properties. With the growing focus on targeted cancer therapies, 5-amino-3-bromo-1-(2,3-dihydroxypropyl)-4-methyl-1,2-dihydropyridin-2-one is being studied for its potential to disrupt oncogenic signaling pathways. This aligns with the broader trend of AI-driven drug discovery, where computational models predict bioactive molecules.

Another trending topic is the compound's role in neurodegenerative disease research. Its structural features suggest possible interactions with protein aggregates, a hallmark of conditions like Alzheimer's. Scientists are investigating whether derivatives of this molecule could mitigate oxidative stress or inflammation in neuronal cells.

From an industrial perspective, CAS No. 1565101-94-1 is gaining attention for its scalability in production. Manufacturers are adopting green chemistry principles to reduce waste and improve efficiency. This resonates with the global push for sustainable pharmaceutical synthesis, a frequently searched topic among chemists and environmental advocates.

Quality control is paramount for 5-amino-3-bromo-1-(2,3-dihydroxypropyl)-4-methyl-1,2-dihydropyridin-2-one, with analytical techniques like HPLC and NMR ensuring batch consistency. Researchers often inquire about storage conditions and stability, as these factors impact experimental reproducibility. Proper handling under inert atmospheres is recommended to preserve the compound's integrity.

In summary, 5-amino-3-bromo-1-(2,3-dihydroxypropyl)-4-methyl-1,2-dihydropyridin-2-one represents a versatile building block in modern chemistry. Its applications span drug development, materials science, and biochemical assays, making it a compound of enduring interest. As research evolves, its derivatives may unlock new therapeutic avenues, solidifying its place in the scientific landscape.